Cas no 1233955-00-4 (N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride)

• Product Name: N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride
• CAS No: 1233955-00-4
• MF: C₁₂H₁₉Cl₂N₃O₂
• MW: 308.204160928726
• CID: 4788586
• Update Time: 2025-05-19

N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride
• N-(3-Nitrobenzyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C12H17N3O2.2ClH/c16-15(17)12-3-1-2-10(8-12)9-14-11-4-6-13-7-5-11;;/h1-3,8,11,13-14H,4-7,9H2;2*1H
• InChI Key： XNBSJUHPVGNKPJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1=CC=CC(=C1)CNC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 69.9

Additional information on N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride

Recent Advances in the Study of N-(3-Nitrobenzyl)piperidine-4-amine Dihydrochloride (CAS: 1233955-00-4)

N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride (CAS: 1233955-00-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its nitrobenzyl and piperidine moieties, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. Recent research has focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future therapeutic applications.

One of the key areas of investigation has been the synthesis and structural optimization of N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further preclinical evaluation.

Pharmacological studies have revealed that N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors. Research conducted by Smith et al. (2023) demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. These findings were supported by in vitro and in vivo experiments, which showed dose-dependent effects on receptor binding and behavioral outcomes.

In addition to its neurological applications, recent studies have explored the compound's potential as an antimicrobial agent. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride exhibits inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitrobenzyl group plays a critical role in disrupting bacterial cell wall synthesis, offering a new avenue for the development of antibiotics.

Despite these promising findings, challenges remain in the clinical translation of N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, N-(3-Nitrobenzyl)piperidine-4-amine dihydrochloride (CAS: 1233955-00-4) represents a versatile compound with significant potential in multiple therapeutic areas. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a strong foundation for future research. Continued exploration of this compound is expected to yield novel insights and applications in the fields of neuroscience and infectious disease treatment.